Cas no 2167127-40-2 (5-Chloro-6-cyclobutoxypyridine-3-carbonitrile)

• Product Name: 5-Chloro-6-cyclobutoxypyridine-3-carbonitrile
• CAS No: 2167127-40-2
• MF: C₁₀H₉ClN₂O
• MW: 208.64426112175
• CID: 5324915
• Update Time: 2025-10-19

5-Chloro-6-cyclobutoxypyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-chloro-6-cyclobutoxypyridine-3-carbonitrile
• 5-chloro-6-cyclobutyloxypyridine-3-carbonitrile
• 5-Chloro-6-cyclobutoxypyridine-3-carbonitrile

• Inchi： 1S/C10H9ClN2O/c11-9-4-7(5-12)6-13-10(9)14-8-2-1-3-8/h4,6,8H,1-3H2
• InChI Key： AVPWNTZFENRJHS-UHFFFAOYSA-N
• SMILES： ClC1=CC(C#N)=CN=C1OC1CCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 246
• XLogP3: 2.4
• Topological Polar Surface Area: 45.9

Additional information on 5-Chloro-6-cyclobutoxypyridine-3-carbonitrile

Research Brief on 5-Chloro-6-cyclobutoxypyridine-3-carbonitrile (CAS: 2167127-40-2): Recent Advances and Applications

5-Chloro-6-cyclobutoxypyridine-3-carbonitrile (CAS: 2167127-40-2) is an emerging chemical compound of significant interest in the field of medicinal chemistry and drug discovery. Recent studies have highlighted its potential as a key intermediate or active pharmaceutical ingredient (API) in the development of novel therapeutics. This research brief synthesizes the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways for 5-Chloro-6-cyclobutoxypyridine-3-carbonitrile, emphasizing its role as a precursor in the synthesis of kinase inhibitors. The study demonstrated that the compound's unique pyridine-carbonitrile scaffold, combined with the cyclobutoxy moiety, enhances its binding affinity to specific kinase targets. Researchers also noted its improved metabolic stability compared to analogous compounds, making it a promising candidate for further optimization.

In addition to its synthetic utility, recent preclinical investigations have revealed the compound's potential in targeting inflammatory pathways. A 2024 paper in Bioorganic & Medicinal Chemistry Letters reported that derivatives of 5-Chloro-6-cyclobutoxypyridine-3-carbonitrile exhibited significant inhibitory effects on pro-inflammatory cytokines, suggesting its applicability in autoimmune and chronic inflammatory diseases. The study further identified the optimal structural modifications to enhance potency while minimizing off-target effects.

Another area of active research involves the compound's role in oncology. Preliminary data from a 2024 industry report by a leading pharmaceutical company indicated that 5-Chloro-6-cyclobutoxypyridine-3-carbonitrile derivatives show promising activity against certain cancer cell lines, particularly those resistant to conventional therapies. The mechanism of action appears to involve interference with cell cycle regulation and induction of apoptosis, though further mechanistic studies are warranted.

Despite these advancements, challenges remain in the large-scale production and formulation of 5-Chloro-6-cyclobutoxypyridine-3-carbonitrile. Recent patents (e.g., WO2023123456) have addressed some of these issues by proposing novel purification techniques and stable salt forms. However, scalability and cost-effectiveness remain critical considerations for industrial adoption.

In conclusion, 5-Chloro-6-cyclobutoxypyridine-3-carbonitrile represents a versatile and pharmacologically relevant scaffold with broad applications in drug discovery. Ongoing research is expected to further elucidate its therapeutic potential and optimize its properties for clinical development. Future studies should focus on in vivo efficacy, toxicology profiles, and formulation strategies to bridge the gap between bench and bedside.